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Introduction
1,3-Dibromobenzene, also known as m-dibromobenzene, is a halogenated aromatic

hydrocarbon with the chemical formula C₆H₄Br₂.[1][2] In this compound, two bromine atoms are

substituted at the meta positions of a benzene ring.[1][3] It exists as a colorless to light yellow

liquid at room temperature.[2][3][4] 1,3-Dibromobenzene is a versatile chemical intermediate,

widely utilized in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.[2]

Its unique structural and electronic properties make it a valuable precursor in various organic

reactions, particularly in the formation of complex molecular architectures through metal-

catalyzed cross-coupling reactions.[2][3] This technical guide provides a comprehensive

overview of the physical and chemical properties of 1,3-dibromobenzene, detailed

experimental protocols for its synthesis and key reactions, and a visualization of a critical

synthetic pathway.

Physical and Chemical Properties
The physical and chemical properties of 1,3-dibromobenzene are summarized in the tables

below, providing a ready reference for laboratory and research applications.
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Physical Properties of 1,3-Dibromobenzene
Property Value

Molecular Formula C₆H₄Br₂[5]

Molecular Weight 235.90 g/mol

CAS Number 108-36-1[5]

Appearance Clear, colorless to light yellow liquid[2][3][4]

Density 1.952 g/mL at 25 °C[5]

Melting Point -7 °C[4][5]

Boiling Point 218-219 °C[5]

Flash Point 93.4 °C (200.1 °F) - closed cup[6]

Vapor Pressure 5 mmHg at 66 °C[5]

Vapor Density 8.16 (vs air)[5]

Refractive Index n20/D 1.608[5]

Solubility

Insoluble in water[5][7][8]. Soluble in organic

solvents such as ethanol, ether, benzene,

toluene, heptane, and chloroform.[3][8][9]

Chemical Properties of 1,3-Dibromobenzene
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Property Value

IUPAC Name 1,3-dibromobenzene[1]

Synonyms m-Dibromobenzene[2]

SMILES C1=CC(=CC(=C1)Br)Br[1]

InChI Key JSRLURSZEMLAFO-UHFFFAOYSA-N[1]

Stability Stable under ambient conditions[3]

Reactivity
Undergoes electrophilic substitution and metal-

catalyzed coupling reactions[3]

InChI 1S/C6H4Br2/c7-5-2-1-3-6(8)4-5/h1-4H[1]

Spectral Data
Spectral data are crucial for the identification and characterization of 1,3-dibromobenzene.

Spectral Data Type Availability

¹H NMR Spectra available.[10][11]

¹³C NMR Spectra available.[10]

Mass Spectrometry Spectra available (electron ionization).[12]

Infrared (IR) Spectroscopy Spectra available.[13]

Raman Spectroscopy Spectra available.[11]

Chemical Reactivity and Applications
1,3-Dibromobenzene serves as a key building block in organic synthesis due to the reactivity

of its carbon-bromine bonds. It is particularly valuable in palladium-catalyzed cross-coupling

reactions.

One of its most significant applications is in the Suzuki coupling reaction. This reaction involves

the coupling of an organoboron compound with an organohalide and is a powerful method for
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forming carbon-carbon bonds. 1,3-Dibromobenzene can be coupled with phenyl boronic acid

in a solid-supported potassium fluoride-aluminum oxide palladium-catalyzed reaction to

produce conjugated polyaryls.[5][14] This methodology is also employed in the synthesis of

[n]metacyclophanes.[5][15]

Furthermore, 1,3-dibromobenzene is used in the synthesis of various pharmaceutical

intermediates. For instance, it is a starting material in the synthesis of the antiviral drug

lufotrelvir.[4] The initial step in this synthesis is the formylation of 1,3-dibromobenzene to 2,6-

dibromobenzaldehyde.[4] It is also used to prepare 5-(3-bromo-phenyl)-2,4-di-tert-butoxy-

pyrimidine.[5][15]

Experimental Protocols
Synthesis of 1,3-Dibromobenzene via Sandmeyer
Reaction
A common laboratory-scale synthesis of 1,3-dibromobenzene involves the diazotization of 3-

bromoaniline, followed by a Sandmeyer reaction with cuprous bromide.[4][16]

Materials:

3-bromoaniline

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

Cuprous bromide (CuBr)

Ethanol

Procedure:

Diazotization: 3-bromoaniline is dissolved in an aqueous solution of hydrochloric acid and

cooled to 0-5 °C. A chilled aqueous solution of sodium nitrite is then added dropwise while

maintaining the low temperature to form the diazonium salt.[17]
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Sandmeyer Reaction: The freshly prepared diazonium salt solution is added to a solution of

cuprous bromide. This results in the replacement of the diazonium group with a bromine

atom, yielding 1,3-dibromobenzene.

Workup and Purification: The reaction mixture is typically subjected to steam distillation to

isolate the crude 1,3-dibromobenzene. The product is then washed, dried, and purified by

fractional distillation.

Nitration of 1,3-Dibromobenzene
This protocol describes the synthesis of 1,3-Dibromo-2,4,6-trinitrobenzene.[18]

Materials:

1,3-dibromobenzene

Potassium nitrate (KNO₃)

30% Oleum (fuming sulfuric acid)

Crushed ice

Deionized water

Procedure:

Reaction Setup: In a round-bottom flask, combine 1,3-dibromobenzene and potassium

nitrate.[18]

Addition of Oleum: Carefully add 30% oleum to the mixture with stirring, ensuring the

temperature remains below 60°C, using an ice bath if necessary.[18]

Heating: After the addition is complete, heat the mixture to 100-110°C for 2-3 hours.[18]

Quenching: Cool the reaction mixture to room temperature and then carefully pour it onto

crushed ice with stirring.[18]
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Isolation and Purification: The precipitated solid is collected by filtration, washed with cold

deionized water until the washings are neutral, and then dried.[18]

Mandatory Visualization
The following diagram illustrates the Suzuki-Miyaura coupling reaction of 1,3-dibromobenzene
with a generic organoborane to form a biaryl product, a fundamental transformation in modern

organic synthesis.
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Caption: Suzuki-Miyaura coupling of 1,3-dibromobenzene.

Safety Information
1,3-Dibromobenzene is classified as an irritant.[5] It causes skin and serious eye irritation.[1]

[3] Appropriate personal protective equipment, including gloves and eye protection, should be

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/pdf/Protocol_for_the_nitration_of_1_3_dibromobenzene_to_produce_1_3_Dibromo_2_4_6_trinitrobenzene.pdf
https://www.benchchem.com/product/b047543?utm_src=pdf-body
https://www.benchchem.com/product/b047543?utm_src=pdf-body-img
https://www.benchchem.com/product/b047543?utm_src=pdf-body
https://www.benchchem.com/product/b047543?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB9663844_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dibromobenzene
https://www.guidechem.com/encyclopedia/1-3-dibromobenzene-dic2064.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


worn when handling this chemical.[3] It should be stored in a cool, dry, and well-ventilated area

away from strong oxidizing agents.[3] For detailed safety information, refer to the Safety Data

Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [physical and chemical properties of 1,3-
dibromobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047543#physical-and-chemical-properties-of-1-3-
dibromobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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